Cas no 10361-13-4 (3-Pyridinecarboxylicacid, iron(2+) salt (2:1))
10361-13-4 structure
Product Name:3-Pyridinecarboxylicacid, iron(2+) salt (2:1)
CAS No:10361-13-4
MF:C12H8FeN2O4
MW:300.047924041748
CID:118555
PubChem ID:82583
Update Time:2025-04-18
3-Pyridinecarboxylicacid, iron(2+) salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, iron(2+) salt (2:1)
- iron dinicotinate
- iron(2+),pyridine-3-carboxylate
- FERROUS NICOTINATE
- iron ion(2+) dinicotinate
- iron(2+) dinicotinate
- iron(2+) dipyridine-3-carboxylate
- DTXSID40145944
- NS00086537
- iron(2+);pyridine-3-carboxylate
- Q27255723
- 10361-13-4
- FERROUS NICOTINATE [WHO-DD]
- 2X09DF94BO
- EINECS 233-785-5
- SCHEMBL1498010
- UNII-2X09DF94BO
- NICOTINIC ACID, IRON(2+) SALT
- DTXCID1068435
-
- Inchi: 1S/2C6H5NO2.Fe/c2*8-6(9)5-2-1-3-7-4-5;/h2*1-4H,(H,8,9);/q;;+2/p-2
- InChI Key: SLSOHEBQPQLNCI-UHFFFAOYSA-L
- SMILES: [Fe+2].[O-]C(C1C=NC=CC=1)=O.[O-]C(C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 299.98300
- Monoisotopic Mass: 299.983342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 106Ų
Experimental Properties
- PSA: 106.04000
- LogP: -1.11230
3-Pyridinecarboxylicacid, iron(2+) salt (2:1) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
10361-13-4 (3-Pyridinecarboxylicacid, iron(2+) salt (2:1)) Related Products
- 499-81-0(3,5-Pyridinedicarboxylic Acid)
- 3222-49-9(5-methylpyridine-3-carboxylic acid)
- 123574-58-3(Nicotinic Acid)
- 66148-15-0(Nicotinic Acid-d4)
- 7159-36-6(Isoquinoline-4-carboxylic acid)
- 3222-50-2(4-methylpyridine-3-carboxylic acid)
- 490-11-9(Pyridine-3,4-dicarboxylic acid)
- 59-67-6(Niacin)
- 395645-41-7(4-Formylnicotinic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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